Cas no 153080-92-3 ((2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester)

• Product Name: (2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester
• CAS No: 153080-92-3
• MF: C₁₉H₂₅NO₅
• MW: 347.405505895615
• CID: 2917566
• Update Time: 2025-05-24

(2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-BOC-4-BENZYL-5-OXOPYRROLIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• (2S,4S)-1-tert-Butyl 2-ethyl 4-benzyl-5-oxopyrrolidine-1,2-dicarboxylate
• (2S)-4alpha-Benzyl-5-oxopyrrolidine-1,2alpha-dicarboxylic acid 1-tert-butyl 2-ethyl ester
• (2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester

• Inchi： 1S/C19H25NO5/c1-5-24-17(22)15-12-14(11-13-9-7-6-8-10-13)16(21)20(15)18(23)25-19(2,3)4/h6-10,14-15H,5,11-12H2,1-4H3/t14-,15-/m0/s1
• InChI Key： LDUBNPSIHNXHQF-GJZGRUSLSA-N
• SMILES： O(C(C)(C)C)C(N1C([C@@H](CC2C=CC=CC=2)C[C@H]1C(=O)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 504
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9

Additional information on (2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester

Compound CAS No. 153080-92-3: (2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester

The compound (2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester with CAS No. 153080-92-3 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in drug development, particularly in the design of peptide mimetics and enzyme inhibitors.

Key structural features of this compound include the presence of a tertiary amine, a benzyl group, and a Boc (tert-butoxycarbonyl) protecting group. The pyrrolidine ring serves as a versatile scaffold, allowing for the incorporation of various substituents to modulate biological activity. The ethyl ester group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess. Researchers have employed catalytic asymmetric induction techniques, such as those involving proline-derived catalysts, to achieve precise control over the stereochemistry of the molecule. This has significantly improved the scalability of its production, paving the way for its use in large-scale drug discovery campaigns.

In terms of biological activity, (2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester has demonstrated potent inhibitory effects against several enzymes, including proteases and kinases. These findings suggest its potential utility in treating conditions such as cancer, inflammation, and infectious diseases. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its therapeutic potential.

The synthesis of this compound involves a series of well-established organic reactions, including alkylation, acylation, and protection/deprotection steps. The use of modern purification techniques, such as high-performance liquid chromatography (HPLC), ensures the isolation of pure enantiomers for subsequent biological testing. The development of novel synthetic routes continues to be an active area of research, driven by the need for more efficient and environmentally friendly methodologies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have provided critical insights into its molecular structure and stereochemical integrity. Additionally, computational modeling studies have been employed to predict its binding affinities to target proteins, further aiding in its rational design.

In conclusion, (2S,4S)-1-Boc-4-benzyl-5-oxopyrrolidine-2-carboxylic acid ethyl ester represents a cutting-edge molecule at the intersection of organic synthesis and drug discovery. Its unique combination of structural features and promising biological activity positions it as a key player in advancing therapeutic interventions across various disease states. As research continues to unfold, this compound is expected to contribute significantly to the development of next-generation pharmaceutical agents.